
Proper Disposal of 9-Phenylanthracene: A Guide
for Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 9-Phenylanthracene

Cat. No.: B014458 Get Quote

This document provides essential safety and logistical information for the proper disposal of 9-
Phenylanthracene, ensuring the safety of laboratory personnel and the protection of the

environment. The following procedures are designed for researchers, scientists, and drug

development professionals.

Hazard Identification and Safety Precautions
9-Phenylanthracene is a chemical compound that requires careful handling and disposal due

to its environmental hazards. It is classified as very toxic to aquatic life with long-lasting

effects[1][2][3]. While it may not be classified as hazardous under OSHA's Hazard

Communication Standard[4], adherence to safety protocols is crucial.

Personal Protective Equipment (PPE): Before handling 9-Phenylanthracene, ensure the

following PPE is worn:

Eye Protection: Safety glasses with side-shields or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Skin Protection: A lab coat or other protective clothing to prevent skin contact[4].

Respiratory Protection: In case of dust formation, use a NIOSH-approved N95 or P1 dust

mask[5].
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Chemical and Physical Properties
Understanding the properties of 9-Phenylanthracene is essential for its safe handling and

disposal.

Property Value

Appearance Yellow powder solid[4]

CAS Number 602-55-1[4]

Molecular Formula C₂₀H₁₄

Molecular Weight 254.33 g/mol

Melting Point 149 - 155 °C[4][5]

Boiling Point 417 °C[4][5]

Solubility Insoluble in water[3]

log Pow (Octanol/Water Partition Coefficient) 6.01[5]

Step-by-Step Disposal Procedure
The disposal of 9-Phenylanthracene must be conducted in a manner that prevents

environmental contamination.

Step 1: Waste Collection

Carefully sweep up the solid 9-Phenylanthracene, avoiding dust formation[4][5].

Place the collected material into a suitable, clearly labeled, and closed container for

disposal[4][5].

Step 2: Decontamination of Labware

Rinse any contaminated labware or containers three times with a compatible solvent (e.g.,

toluene or hexane).

Collect the solvent rinsate as hazardous waste. Do not pour it down the drain[6].
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Step 3: Waste Storage

Store the sealed waste container in a designated hazardous waste accumulation area.

Ensure the storage area is away from incompatible materials, such as strong oxidizing

agents[4][5].

Step 4: Final Disposal

Dispose of the 9-Phenylanthracene waste through a licensed hazardous waste disposal

company.

Follow all local, regional, and national regulations for hazardous waste disposal[4][7]. Do not

release the chemical into the environment[1][3][5].

Emergency Procedures
Spills:

In case of a spill, evacuate the area if necessary.

Wearing appropriate PPE, contain the spill and then collect the material as described in the

waste collection step.

Avoid breathing in any dust.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

Skin Contact: Wash off immediately with plenty of soap and water while removing all

contaminated clothing and shoes. Get medical attention if irritation develops.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical attention.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAH6441906&productDescription=9-PHENYLANTHRACENE%2C+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/9-phenylanthracene.htm
https://www.benchchem.com/product/b014458?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH6441906&productDescription=9-PHENYLANTHRACENE%2C+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.lgcstandards.com/medias/?context=bWFzdGVyfHJvb3R8MTc5NzA3fGFwcGxpY2F0aW9uL3BkZnxhR0UzTDJnek5TOHhNRGszTmpNeE5URTBOakkzTUF8MTVlYzQyNWY0ZTg3ZTAxMGZkNjcyMWYzZTExZTUxNDcwMjMwMjQ3YjQwN2FjZjg0NTBjZmQ1NDg2NTg3MmE0Zg
https://wap.guidechem.com/encyclopedia/9-phenylanthracene-dic5554.html
https://www.chemicalbook.com/msds/9-phenylanthracene.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 9-
Phenylanthracene.
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9-Phenylanthracene Disposal Workflow
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Caption: Workflow for the safe disposal of 9-Phenylanthracene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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